Cas no 941954-97-8 (8-(3,5-dimethoxyphenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline)

• Product Name: 8-(3,5-dimethoxyphenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline
• CAS No: 941954-97-8
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6377733
• PubChem ID: 16801838
• Update Time: 2025-10-31

8-(3,5-dimethoxyphenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(3,5-dimethoxyphenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline
• Methanone, [4-[8-[(3,5-dimethoxyphenyl)methoxy]-2-quinolinyl]-1-piperazinyl]-2-furanyl-
• F2255-1268
• AKOS024631930
• (4-(8-((3,5-dimethoxybenzyl)oxy)quinolin-2-yl)piperazin-1-yl)(furan-2-yl)methanone
• SR-01000911418
• SR-01000911418-1
• 8-[(3,5-dimethoxyphenyl)methoxy]-2-[4-(furan-2-carbonyl)piperazin-1-yl]quinoline
• 941954-97-8
• [4-[8-[(3,5-dimethoxyphenyl)methoxy]quinolin-2-yl]piperazin-1-yl]-(furan-2-yl)methanone

• Inchi： 1S/C27H27N3O5/c1-32-21-15-19(16-22(17-21)33-2)18-35-23-6-3-5-20-8-9-25(28-26(20)23)29-10-12-30(13-11-29)27(31)24-7-4-14-34-24/h3-9,14-17H,10-13,18H2,1-2H3
• InChI Key： HGCGQAWFVZJMNB-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=CC3C(N=2)=C(OCC2=CC(OC)=CC(OC)=C2)C=CC=3)CC1)(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 687.7±55.0 °C(Predicted)
• pka: 4.70±0.61(Predicted)

Additional information on 8-(3,5-dimethoxyphenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline

Comprehensive Overview of 8-(3,5-dimethoxyphenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline (CAS No. 941954-97-8)

The compound 8-(3,5-dimethoxyphenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline (CAS No. 941954-97-8) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a quinoline core, a piperazine moiety, and a furan-2-carbonyl group, this compound exhibits potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of enzyme activity and receptor binding, making it a promising candidate for further investigation.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized healthcare. The structural complexity of 8-(3,5-dimethoxyphenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline allows it to interact with specific protein targets, which aligns with current trends in drug repurposing and multi-target therapeutics. Its 3,5-dimethoxyphenyl and furan-2-carbonyl substituents contribute to its lipophilicity and bioavailability, key factors in optimizing pharmacokinetic properties.

The synthesis of CAS No. 941954-97-8 involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are widely discussed in organic synthesis forums and academic literature. Its quinoline-piperazine scaffold is reminiscent of several FDA-approved drugs, sparking interest in its potential as a lead compound for anti-inflammatory or neuroprotective applications. Researchers are also exploring its utility in cancer research, given the growing emphasis on kinase inhibitors and signal transduction modulation.

From an SEO perspective, queries such as "quinoline derivatives in drug discovery" and "piperazine-based therapeutics" reflect the public's interest in this niche. The compound's IUPAC name and CAS number are frequently searched by pharmaceutical professionals and academic researchers, underscoring its relevance in high-impact journals and patent filings. Additionally, its potential role in neurodegenerative disease research aligns with trending topics like Alzheimer's therapeutics and Parkinson's disease mechanisms.

In conclusion, 8-(3,5-dimethoxyphenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline represents a compelling area of study at the intersection of medicinal chemistry and biopharmacology. Its structural versatility and bioactive potential make it a subject of ongoing research, particularly in the context of targeted therapy and drug design innovation. As the scientific community continues to unravel its mechanisms, this compound may pave the way for breakthroughs in next-generation therapeutics.